4-[(4-Benzyl-1-piperazinyl)carbonyl]phenyl isopropyl ether

• Molecular Formula: C21H26N2O2
• Molecular Weight: 338.4 g/mol
• IUPAC Name: (4-benzylpiperazin-1-yl)-(4-propan-2-yloxyphenyl)methanone
• InChI: InChI=1S/C21H26N2O2/c1-17(2)25-20-10-8-19(9-11-20)21(24)23-14-12-22(13-15-23)16-18-6-4-3-5-7-18/h3-11,17H,12-16H2,1-2H3
• InChI Key: UHYLOMGZMJQIAZ-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=C(C=C1)C(=O)N2CCN(CC2)CC3=CC=CC=C3

Description

4-[(4-Benzyl-1-piperazinyl)carbonyl]phenyl isopropyl ether is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. This compound is also known as Boc-phenylalanine isopropyl ester and is a derivative of the amino acid phenylalanine.

Mechanism of Action

The exact mechanism of action of 4-[(4-Benzyl-1-piperazinyl)carbonyl]phenyl isopropyl ether is not well understood. However, it is believed to interact with specific receptors in the body, leading to various biochemical and physiological effects.
Biochemical and Physiological Effects:
Studies have shown that 4-[(4-Benzyl-1-piperazinyl)carbonyl]phenyl isopropyl ether has various biochemical and physiological effects. It has been shown to have analgesic and anti-inflammatory effects, as well as antitumor and antiviral activities. It also has the potential to act as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-[(4-Benzyl-1-piperazinyl)carbonyl]phenyl isopropyl ether in lab experiments is its high potency and specificity. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several potential future directions for research on 4-[(4-Benzyl-1-piperazinyl)carbonyl]phenyl isopropyl ether. One area of research is in the development of new drugs for the treatment of various diseases, such as cancer and viral infections. Another area of research is in the development of new neuroprotective agents for the treatment of neurological disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity.

Synthesis Methods

The synthesis of 4-[(4-Benzyl-1-piperazinyl)carbonyl]phenyl isopropyl ether involves the reaction of Boc-phenylalanine with isopropyl chloroformate in the presence of triethylamine. The resulting compound is then reacted with benzyl piperazine to yield the final product.

Scientific Research Applications

The compound 4-[(4-Benzyl-1-piperazinyl)carbonyl]phenyl isopropyl ether has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research is in the field of medicinal chemistry, where this compound has shown promising results in the development of new drugs for the treatment of various diseases.